Cas no 109944-15-2 (Kifunensine)
Kifunensine is class I that can be isolated from actinomycetes α- Mannosidases are potent and selective inhibitors that block α- Mannosidases I trim mannose residues on glycoproteins Kifunensine can inhibit endoplasmic reticulum associated protein degradation pathway
![Kifunensine structure](https://www.kuujia.com/scimg/cas/109944-15-2x300.png)
Kifunensine structure
Kifunensine Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine-2,3-dione,hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-, (5R,6R,7S,8R,8aS)-
- Kifunensine
- Imidazo[1,2-a]pyridine-2,3-dione,hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-, (5R,6R,7S,8R,8...
- Kifunensine,(5R,6R,7S,8R,8aS)-Hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-imidazo[1,2-a]pyridine-2,3-dione
- 1-deoxymannojirimycin
- KIFUNENSINE,KITASATOSPORIA KIFUNENSE
- FR 900494
- [5R-(5α,6β,7α,8α,8aα)]-
- Hexahydro-6R,7S,8aS-trihydroxy-5R-(hydroxymethyl)-imidazo[1,2-a] pyridine-2,3-dione
- (5R,6R,7S,8R,8AS)-6,7,8-trihydroxy-5-(hydroxymethyl)hexahydroimidazo[1,2-a]pyridine-2,3-dione
- (5R,6R,7S,8R,8aS)-Hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-imidazo[1,2-a]pyridine-2,3-dione
- Imidazo1,2-apyridine-2,3-dione, hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-, (5R,6R,7S,8R,8aS)-
- FR 900494, Hexahydro-6R,7S,8aS-trihydroxy-5R-(hydroxymethyl)-imidazo[1,2-a] pyridine-2,3-dione
- W-200812
- DB02742
- 2wvz
- HMS3650O10
- CS-0015246
- HY-19332
- (5R,6R,7S,8R,8AS)-HEXAHYDRO-6,7,8-TRIHYDROXY-5-(HYDROXYMETHYL)IMIDAZO(1,2-A)PYRIDINE-2,3-DIONE
- UNII-0NI8960271
- BDBM50482721
- SR-01000946312-1
- NS00069209
- 1fo3
- 109944-15-2
- KIF
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)tetrahydroimidazo[1,2-a]pyridine-2,3(1H,5H)-dione
- SCHEMBL2856417
- CHEMBL1233851
- BK164600
- SR-01000946312
- imidazo(1,2-a)pyridine-2,3-dione, hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-, (5R,6R,7S,8R,8aS)-
- (+)-Kifunensine; FR 900494;
- Imidazo(1,2-a)pyridine-2,3-dione, hexahydro-6,7,8-trihydroxy-5-(hydroxymethyl)-, (5R-(5alpha,6beta,7alpha,8alpha,8aalpha))-
- DTXSID60883199
- OIURYJWYVIAOCW-PQMKYFCFSA-N
- EX-A6294
- kifunensine
- (+)-Kifunensine
- FR-900494
- 0NI8960271
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)-1,5,6,7,8,8a-hexahydroimidazo[1,2-a]pyridine-2,3-dione
- E98649
- Kifunensine- Bio-X
- 2,6-DI-TERT-BUTYLNAPHTHALENESULFONICACIDSODIUMSALT
- SMP2_000350
- 1ps3
- AKOS024457479
- KIFUNENSINE [MI]
- MS-23325
- Q15303950
- Kifunensine min. 99%
- KIFUNENSINE, KITASATOSPORIA KIFUNENSE
- DTXCID401022752
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)hexahydroimidazo[1,2-a]pyridine-2,3-dione
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)-octahydroimidazolidino(1,2-a)pyridine-2,3-dione
- DB-223200
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)-octahydroimidazolidino[1,2-a]pyridine-2,3-dione
- BRD-K02898090-001-02-7
- (5R,6R,7S,8R,8aS)-6,7,8-trihydroxy-5-(hydroxymethyl)-1,5,6,7,8,8a-hexahydroimidazo(1,2-a)pyridine-2,3-dione
- Hexahydro-6R,7S,8aS-trihydroxy-5R-(hydroxymethyl)imidazo[1,2-a]pyridine-2,3-dione
- Hexahydro-6R,7S,8aS-trihydroxy-5R-(hydroxymethyl)imidazo(1,2-a)pyridine-2,3-dione
- KIFUNENSINE
- +Expand
-
- MFCD00270017
- OIURYJWYVIAOCW-PQMKYFCFSA-N
- InChI=1S/C8H12N2O6/c11-1-2-3(12)4(13)5(14)6-9-7(15)8(16)10(2)6/h2-6,11-14H,1H2,(H,9,15)/t2-,3-,4+,5+,6+/m1/s1
- C([C@@H]1[C@H]([C@@H]([C@@H]([C@H]2NC(=O)C(=O)N12)O)O)O)O
Computed Properties
- 232.07000
- 5
- 8
- 1
- 232.07
- 16
- 335
- 0
- 5
- 0
- 0
- 0
- 1
- -2.8
- 130A^2
Experimental Properties
- -4.00520
- 130.33000
- 1.706
- °Cat760mmHg
- >280°C
- °C
- water, double-distilled: soluble50MM
- Desiccate and Store at -20°C
- 1.85
Kifunensine Price
Kifunensine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:109944-15-2)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:109944-15-2)
ZHAO JING LI
17558870519
sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:109944-15-2)
A LA DING
anhua.mao@aladdin-e.com
Kifunensine Related Literature
-
1. Total synthesis of (+)-kifunensine, a potent glycosidase inhibitorJacques Rouden,Tomas Hudlicky J. Chem. Soc. Perkin Trans. 1 1993 1095
-
Sean A. Burnap,Weston B. Struwe Chem. Commun. 2022 58 12939
-
N. Yu. Kuznetsov,R. M. Tikhov,I. A. Godovikov,V. N. Khrustalev,Yu. N. Bubnov Org. Biomol. Chem. 2016 14 4283
-
Qiongyu Li,Yixuan Xie,Rachel Rice,Emanual Maverakis,Carlito B. Lebrilla Chem. Sci. 2022 13 6028
-
N. Yu. Kuznetsov,R. M. Tikhov,I. A. Godovikov,V. N. Khrustalev,Yu. N. Bubnov Org. Biomol. Chem. 2016 14 4283
-
Martin G. Banwell,Xinghua Ma,Naoki Asano,Kyoko Ikeda,John N. Lambert Org. Biomol. Chem. 2003 1 2035
-
Tracey M. Gloster,Gideon J. Davies Org. Biomol. Chem. 2010 8 305
-
Corina Mathew,R. Gregor Wei?,Christoph Giese,Chia-wei Lin,Marie-Estelle Losfeld,Rudi Glockshuber,Sereina Riniker,Markus Aebi RSC Chem. Biol. 2021 2 917
-
Ali Maleki,Shahrzad Javanshir,Maryam Naimabadi RSC Adv. 2014 4 30229
-
Hendrik Luesch,Ville O. Paavilainen Nat. Prod. Rep. 2020 37 717
109944-15-2 (Kifunensine) Related Products
- 1811-31-0(N-((2R,3R,4R,5R)-3,4,5,6-Tetrahydroxy-1-oxohexan-2-yl)acetamide)
- 7512-17-6(2-Acetamido-2-deoxy-D-glucose)
- 7772-94-3(N-acetyl-D-mannosamine)
- 14215-68-0(N-Acetylhexosamine)
- 60731-46-6(Elcatonin)
- 134451-94-8(N-Acetyl-D-glucosamine)
- 114357-98-1(2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2S,4R)-)
- 114357-99-2(2-Pyrrolidinecarboxamide,4-hydroxy-N,N,1-trimethyl-, (2S-trans)- (9CI))
- 154670-35-6(1H-Pyrrolo[1,2-a]imidazole-2,5(3H,6H)-dione,1-acetyldihydro-)
- 143035-56-7(2-Pyrrolidinecarboxamide,4-hydroxy-N,1-dimethyl-, (2S-trans)- (9CI))
Recommended suppliers
Amadis Chemical Company Limited
(CAS:109944-15-2)Kifunensine
![A1009438 A1009438](https://scimg.chem960.com/prolang/199641/1.jpg)
99%/99%/99%/99%
1mg/5mg/10mg/25mg
171.0/376.0/602.0/1204.0